Cas no 59434-19-4 (4-Aminophthalide)

• Product Name: 4-Aminophthalide
• CAS No: 59434-19-4
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD04117950
• CID: 57422
• PubChem ID: 12284649
• Update Time: 2025-10-24

4-Aminophthalide Chemical and Physical Properties

Names and Identifiers

• 4-Aminophthalide
• 4-Amino-2-benzofuran-1(3H)-one
• 4-Amino-3H-isobenzofuran-1-one
• 4-amino-3H-2-benzofuran-1-one
• 4-aminoisobenzofuran-1(3H)-one
• SCHEMBL2045834
• 4-aminoisobenzofuran-1(3 H)-one
• DTXSID30484374
• 59434-19-4
• CS-0064854
• EN300-108289
• 4-amino-3H-isobenzofuran-1-one;4-Aminophthalide
• 4-aminoisobenzofuran-1 (3h)-one
• 4-amino-1,3-dihydro-2-benzofuran-1-one
• KOIAVJZQMYBLJJ-UHFFFAOYSA-N
• MFCD04117950
• GS-3749
• FT-0653115
• A832314
• 1(3H)-Isobenzofuranone, 4-amino-
• SY107693
• Z1198164599
• AM20080753
• AKOS000278076
• 4-amino-phthalide
• DB-023069

• MDL： MFCD04117950
• Inchi： 1S/C8H7NO2/c9-7-3-1-2-5-6(7)4-11-8(5)10/h1-3H,4,9H2
• InChI Key： KOIAVJZQMYBLJJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2C1)N)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.376
• Melting Point: 154-155 ºC
• Boiling Point: 411°C at 760 mmHg
• Flash Point: 241.528°C
• Refractive Index: 1.656
• PSA: 52.32000
• LogP: 1.52040

4-Aminophthalide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S24/25
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 4-Aminophthalide

Introduction to CAS No 59434-19-4: 4-Aminophthalide

CAS No 59434-19-4, commonly referred to as 4-Aminophthalide, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has been the subject of extensive research in recent years, particularly in the fields of pharmaceuticals, materials science, and biotechnology.

The chemical structure of 4-Aminophthalide consists of a phthalide ring system with an amino group attached at the fourth position. This structural feature imparts unique electronic and optical properties to the molecule, making it highly versatile for diverse applications. Recent studies have highlighted its potential as a precursor for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs), due to its excellent charge transport properties.

In the pharmaceutical industry, 4-Aminophthalide has shown promise as a building block for drug development. Researchers have explored its role in creating bioactive molecules with potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. The compound's ability to interact with specific biological targets has been a focal point of recent investigations, with promising results indicating its potential as a lead compound for drug discovery.

The synthesis of CAS No 59434-19-4 has also been optimized in recent years, with green chemistry approaches being increasingly adopted to minimize environmental impact. These advancements have made the production of 4-Aminophthalide more efficient and sustainable, aligning with global efforts to promote eco-friendly chemical processes.

In addition to its practical applications, 4-Aminophthalide has been utilized as a model compound in fundamental studies of organic chemistry. Its reactivity under various conditions has provided valuable insights into the behavior of similar compounds, contributing to the broader understanding of organic reactions and mechanisms.

The latest research on CAS No 59434-19-4 has also explored its role in bioimaging and sensing technologies. Its fluorescent properties have been harnessed to develop novel sensors for detecting specific analytes in complex biological systems, offering new possibilities in diagnostics and environmental monitoring.

In conclusion, CAS No 59434-19-4, or 4-Aminophthalide, stands out as a multifaceted compound with wide-ranging applications across various disciplines. Its continued exploration and development are expected to yield further breakthroughs, solidifying its importance in both academic research and industrial innovation.